Cas no 6766-43-4 ( )

  structure
  structure
Product Name: 
CAS No:6766-43-4
MF:C30H44O8
MW:532.665570259094
CID:966596
PubChem ID:270061
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,16-dihydroxy-4,4,9,13,14-pentamethyl-17-(2,5,6-trihydroxy-6-methyl-3-oxoheptan-2-yl)-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
    • 2,16,20,24,25-pentahydroxy-9,10,14-trimethyl-4,9-cyclo-9,10-secocholesta-2,5-diene-1,11,22-trione
    • 2,16-Dihydroxy-4,4,9,14-tetramethyl-17-(1,4,5-trihydroxy-1,5-dimethyl-2-oxohexyl)estra-1,5-diene-3,11-dione
    • AC1L6NS9
    • AC1Q5GXJ
    • AR-1D0017
    • Cucurbitacin J
    • Cucurbitacin K
    • NSC112166
    • NCI60_000265
    • 2,16-dihydroxy-4,4,9,13,14-pentamethyl-17-(1,4,5-trihydroxy-1,5-dimethyl-2-oxo-hexyl)-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
    • DTXSID20987026
    • NS00094069
    • 6766-43-4
    • NSC-112166
    • CHEMBL1984707
    • 5979-41-9
    •  
    • Inchi: 1S/C30H44O8/c1-25(2)15-9-10-19-27(5)13-18(32)23(30(8,38)21(34)12-20(33)26(3,4)37)28(27,6)14-22(35)29(19,7)16(15)11-17(31)24(25)36/h9,11,16,18-20,23,31-33,37-38H,10,12-14H2,1-8H3
    • InChI Key: FBGLZDYMEULGSX-UHFFFAOYSA-N
    • SMILES: OC1CC2(C)C3CC=C4C(C)(C)C(C(=CC4C3(C)C(CC2(C)C1C(C(CC(C(C)(C)O)O)=O)(C)O)=O)O)=O

Computed Properties

  • Exact Mass: 532.30372
  • Monoisotopic Mass: 532.30361836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 5
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • PSA: 152.36
  • LogP: 2.81420
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